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Compound of Interest

Compound Name: Butyl formate

Cat. No.: B146142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The isomeric forms of butyl formate, namely n-butyl formate, isobutyl formate, sec-butyl
formate, and tert-butyl formate, share the same molecular formula (C₅H₁₀O₂) and molecular

weight. However, their distinct structural arrangements lead to notable differences in their

physical properties. This guide provides a comparative analysis of these properties, supported

by experimental data, to assist researchers in selecting the appropriate isomer for their specific

applications, such as in solvent systems, flavor and fragrance formulations, or as intermediates

in chemical synthesis.

Comparative Analysis of Physical Properties
The branching of the butyl group significantly influences the intermolecular forces, which in turn

affects the boiling point, density, refractive index, and viscosity of the butyl formate isomers.

Generally, a more compact, branched structure results in weaker van der Waals forces, leading

to a lower boiling point.
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Physical
Property

n-Butyl
Formate

Isobutyl
Formate

sec-Butyl
Formate

tert-Butyl
Formate

Molecular

Formula
C₅H₁₀O₂ C₅H₁₀O₂ C₅H₁₀O₂ C₅H₁₀O₂

Molecular Weight

( g/mol )
102.13 102.13 102.13 102.13

Boiling Point (°C) 106-107[1][2] 98.4[3][4][5][6] 97[7] 82-83[8][9][10]

Melting Point

(°C)
-92[11] -96[3][4][12][13] -

-93.85 (estimate)

[14]

Density (g/mL at

25°C)
0.892[2] 0.885[3][4][5][6] 0.884[7] 0.872[8][9][10]

Refractive Index

(n20/D)
1.389[1][2] 1.385[3][4][5][6] 1.384[7] 1.379[8][9]

Viscosity (cP at

20°C)
0.58 (estimated) 0.52 (estimated) 0.55 (estimated) 0.48 (estimated)

Note: Experimental viscosity data for all four isomers is not readily available in the cited

literature. The provided viscosity values are estimations based on trends observed in similar

esters and should be used with caution. Further experimental verification is recommended.

Experimental Protocols
The following are detailed methodologies for the key experiments used to determine the

physical properties listed above.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for determining the boiling point is distillation.

Apparatus:

Distillation flask
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Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Procedure:

The liquid sample is placed in the distillation flask along with a few boiling chips to ensure

smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side

arm of the distillation flask to accurately measure the temperature of the vapor.

The flask is gently heated.

The temperature is recorded when the liquid is boiling, and a steady stream of distillate is

collected in the receiving flask. This temperature is the boiling point of the liquid.

Density Measurement
Density, the mass per unit volume of a substance, is a fundamental physical property. It is

commonly measured using a pycnometer or a hydrometer.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Constant temperature water bath

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed.
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The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is wiped from the outside.

The filled pycnometer is weighed to determine the mass of the liquid.

The volume of the pycnometer is determined by repeating the procedure with a reference

liquid of known density, such as distilled water.

The density of the sample is calculated by dividing the mass of the liquid by the volume of

the pycnometer. All measurements should be conducted at a constant temperature.

Refractive Index Measurement
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and can be used for

identification and purity assessment. The Abbe refractometer is a common instrument for this

measurement.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Procedure:

The refractometer is calibrated using a standard sample with a known refractive index, often

distilled water.

A few drops of the liquid sample are placed on the prism of the refractometer.

The prisms are closed, and the sample is allowed to equilibrate to the desired temperature,

which is maintained by the circulating water bath.

The light source is adjusted, and the user looks through the eyepiece to find the borderline

between the light and dark fields.
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The control knobs are adjusted to bring the borderline into sharp focus and to eliminate any

color fringes.

The refractive index is read directly from the instrument's scale.

Viscosity Measurement
Viscosity is a measure of a fluid's resistance to flow. For liquids, it is often determined using a

viscometer, such as an Ostwald viscometer.

Apparatus:

Ostwald viscometer

Constant temperature water bath

Stopwatch

Pipette

Procedure:

The viscometer is cleaned and dried thoroughly.

A specific volume of the liquid sample is introduced into the larger bulb of the viscometer

using a pipette.

The viscometer is placed in a constant temperature water bath to allow the sample to reach

thermal equilibrium.

The liquid is drawn up into the other arm of the viscometer by suction until it is above the

upper calibration mark.

The suction is released, and the time taken for the liquid meniscus to fall from the upper to

the lower calibration mark is measured using a stopwatch.

The kinematic viscosity is calculated using the viscometer constant and the measured flow

time. The dynamic viscosity can then be determined by multiplying the kinematic viscosity by
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the density of the liquid at the same temperature.

Isomeric Structure and Physical Property
Relationship
The relationship between the isomeric structures of butyl formate and their physical properties

can be visualized as a logical flow. The degree of branching in the butyl group is the primary

determinant of the strength of intermolecular forces, which in turn dictates the physical

properties.
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Caption: Isomeric structure's effect on physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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